Cas no 17371-99-2 (5-Phenylbenzoxazole-2-thiol)

5-Phenylbenzoxazole-2-thiol structure
5-Phenylbenzoxazole-2-thiol structure
Product Name:5-Phenylbenzoxazole-2-thiol
CAS No:17371-99-2
MF:C13H9NOS
MW:227.281661748886
MDL:MFCD00022847
CID:170085
PubChem ID:160871172
Update Time:2025-09-22

5-Phenylbenzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolethione,5-phenyl-
    • 5-Phenylbenzoxazole-2-thiol
    • 2-MERCAPTO-5-PHENYLBENZOXAZOLE
    • 5-phenyl-3H-1,3-benzoxazole-2-thione
    • 5-Phenylbenzoxazoline-2(3H)-thione
    • 5-Phenylbenzoxazole-2(3H)-thione
    • 5-phenyl-3H-benzooxazole-2-thione
    • 2-Mercapto-5-phenylbenzoxazole 5-Phenylbenzoxazoline-2(3H)-thione
    • 2-BENZOXAZOLETHIOL, 5-PHENYL-
    • 2-Benzoxazolinethione, 5-phenyl-
    • 5-Phenyl-2-benzoxazolethiol
    • 5-phenylbenzo[d]oxazole-2-thiol
    • MLS000736956
    • NSC93817
    • REGID_for_CID_3032663
    • QKLMWNVNJBXKRG-UHFFFAOYSA-N
    • 5-Phenyl-3H-benzooxazole-2thione
    • 2(3H)-Benzoxazolethione,
    • 17371-99-2
    • SCHEMBL852874
    • P2011
    • AKOS011654952
    • NCGC00246901-01
    • CS-0328533
    • MFCD26593729
    • SMR000528441
    • 5-PHENYL-3H-BENZOOXAZOL-2-THIONE
    • DTXSID20169648
    • MFCD00022847
    • T71924
    • AS-61780
    • 5-PHENYL-1,3-BENZOXAZOLE-2-THIOL
    • NSC 93817
    • 2(3H)-Benzoxazolethione, 5-phenyl-
    • NSC-93817
    • AKOS016352969
    • 5-phenyl-2,3-dihydro-1,3-benzoxazole-2-thione
    • CHEMBL1509789
    • DB-207181
    • MDL： MFCD00022847
    • Inchi： 1S/C13H9NOS/c16-13-14-11-8-10(6-7-12(11)15-13)9-4-2-1-3-5-9/h1-8H,(H,14,16)
    • InChI Key： QKLMWNVNJBXKRG-UHFFFAOYSA-N
    • SMILES： S=C1NC2C=C(C=CC=2O1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.04000
  • Monoisotopic Mass: 227.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4
  • XLogP3: 3.4

Experimental Properties

  • Melting Point: 211.0 to 215.0 deg-C
  • PSA: 64.83000
  • LogP: 3.78350

5-Phenylbenzoxazole-2-thiol Security Information

5-Phenylbenzoxazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Phenylbenzoxazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2011-5G
5-Phenylbenzoxazole-2-thiol
 17371-99-2 >98.0%(GC)(T)
5g
 ¥1100.00 2024-04-17
TRC
P336643-50mg
5-Phenylbenzoxazole-2-thiol
 17371-99-2
50mg
 $ 50.00 2022-06-03
TRC
P336643-100mg
5-Phenylbenzoxazole-2-thiol
 17371-99-2
100mg
 $ 65.00 2022-06-03
TRC
P336643-500mg
5-Phenylbenzoxazole-2-thiol
 17371-99-2
500mg
 $ 185.00 2022-06-03
Chemenu
CM311708-10g
5-Phenylbenzo[d]oxazole-2-thiol
 17371-99-2 95%
10g
 $352 2021-06-17
Chemenu
CM311708-5g
5-Phenylbenzo[d]oxazole-2-thiol
 17371-99-2 95%
5g
 $*** 2023-03-31
abcr
AB474671-1 g
5-Phenylbenzoxazole-2-thiol, 98%; .
 17371-99-2 98%
1g
 €91.40 2023-07-18
abcr
AB474671-5 g
5-Phenylbenzoxazole-2-thiol, 98%; .
 17371-99-2 98%
5g
 €290.00 2023-07-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2011-1G
5-Phenylbenzoxazole-2-thiol
 17371-99-2 >98.0%(GC)(T)
1g
 ¥320.00 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P2011-1g
5-Phenylbenzoxazole-2-thiol
 17371-99-2 98.0%(GC&T)
1g
 ￥490.0 2022-06-10

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